Cas no 153373-52-5 (N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate)

N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate is a chemically modified derivative of deoxynojirimycin, featuring protective benzyloxycarbonyl (Cbz) and phenylmethylene groups, along with diacetate functionality. This compound is primarily utilized in glycosidase inhibition studies and as an intermediate in the synthesis of more complex iminosugar derivatives. The presence of the Cbz group enhances stability and facilitates selective deprotection, while the phenylmethylene and diacetate moieties improve solubility and reactivity in organic synthesis. Its well-defined structure makes it valuable for research in carbohydrate chemistry and enzymology, particularly in probing glycosidase mechanisms or developing therapeutic agents targeting metabolic disorders.
N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate structure
153373-52-5 structure
Product Name:N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate
CAS No:153373-52-5
MF:C25H27NO8
MW:469.48378777504
CID:1065481
PubChem ID:53852602
Update Time:2025-05-27

N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate Chemical and Physical Properties

Names and Identifiers

    • N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate
    • [2R-(2α,4aα,7α,8β,8aβ)]-7,8-Bis(acetyloxy)hexahydro-2-phenyl-5H-1,3-dioxino[5,4-b]pyridine-5-carboxylic Acid PhenylMethyl Ester
    • benzyl (4aR,7S,8R,8aR)-7,8-diacetyloxy-2-phenyl-4,4a,6,7,8,8a-hexahydro-[1,3]dioxino[5,4-b]pyridine-5-carboxylate
    • DTXSID00707143
    • 153373-52-5
    • SCHEMBL9230633
    • [2R-(2alpha,4aalpha,7alpha,8beta,8abeta)]-7,8-Bis(acetyloxy)hexahydro-2-phenyl-5H-1,3-dioxino[5,4-b]pyridine-5-carboxylic Acid PhenylMethyl Ester
    • Benzyl (4aR,7S,8R,8aR)-7,8-bis(acetyloxy)-2-phenylhexahydro-2H,5H-[1,3]dioxino[5,4-b]pyridine-5-carboxylate
    • Inchi: 1S/C25H27NO8/c1-16(27)32-21-13-26(25(29)31-14-18-9-5-3-6-10-18)20-15-30-24(19-11-7-4-8-12-19)34-22(20)23(21)33-17(2)28/h3-12,20-24H,13-15H2,1-2H3/t20-,21+,22-,23-,24?/m1/s1
    • InChI Key: GQWUJUIVSOFDOW-QXNXEDLHSA-N
    • SMILES: O1C(C2C=CC=CC=2)OC[C@@H]2[C@@H]1[C@@H]([C@H](CN2C(=O)OCC1C=CC=CC=1)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 469.17366682g/mol
  • Monoisotopic Mass: 469.17366682g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 718
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 101Ų

N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B286260-2.5mg
N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate
153373-52-5
2.5mg
$ 269.00 2023-04-18
TRC
B286260-25mg
N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate
153373-52-5
25mg
$ 2067.00 2023-04-18
SHENG KE LU SI SHENG WU JI SHU
sc-503719-2.5mg
N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate,
153373-52-5
2.5mg
¥3234.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-503719-2.5 mg
N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate,
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